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Compound of Interest

Compound Name: Conglobatin C1
Cat. No.: B10822035
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of Conglobatin C1, a macrolide dilactone used in research. While Conglobatin C1 is
not classified as a hazardous substance, adherence to standard laboratory safety protocols is
crucial.

Quantitative Data Summary

The following table summarizes key quantitative data for Conglobatin and its analogue,
Conglobatin C1, providing a quick reference for its chemical and toxicological properties.
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Property Value Compound Source
Molecular Formula C26H34N206 Conglobatin C1 [1]
Molecular Weight 470.558 g/mol Conglobatin C1 [1]
CAS Number 2673270-37-4 Conglobatin C1 [1112]
Oral LD50 (mouse) > 1 g/kg Conglobatin [3]
Intraperitoneal LD50 i

> 1 g/kg Conglobatin [3]
(mouse)

Poor in water; Soluble
Solubility in ethanol, methanol, Conglobatin [4]

DMF, DMSO
Storage Temperature -20°C Conglobatin C1 [2]

Disposal Protocol

Given that the safety data for the closely related compound "Conglobatin” indicates it is not
classified as hazardous, and it exhibits low acute toxicity, the disposal procedure for
Conglobatin C1 should follow standard practices for non-hazardous chemical waste. However,
it is imperative to consult and adhere to all applicable local, state, and federal regulations, as
requirements can vary.

Step-by-Step Disposal Procedure:

o Review Institutional Policies: Before initiating any disposal procedure, consult your
institution's specific guidelines for chemical waste management. The Environmental Health
and Safety (EHS) office is the primary resource for this information.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling Conglobatin C1.

o Small Quantities (Solid Form): For trace amounts of solid Conglobatin C1 (e.g., residual
powder in a container), the empty container should be managed as non-hazardous solid
waste, provided it is not contaminated with other hazardous materials.
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e Solutions of Conglobatin C1.:

o Solvent Consideration: The disposal method for solutions of Conglobatin C1 is primarily
dictated by the solvent used. Since Conglobatin C1 is soluble in organic solvents like
ethanol, methanol, DMF, and DMSO, the resulting waste stream must be treated as
organic solvent waste.

o Waste Collection: Collect the waste solution in a designated, properly labeled hazardous
waste container for organic solvents. The label should clearly identify the contents,
including the solvent and the solute (Conglobatin C1).

o Do Not Drain Dispose: Do not dispose of solutions containing organic solvents down the
drain.

o Decontamination: Decontaminate any surfaces or equipment that have come into contact
with Conglobatin C1 using a suitable solvent (e.g., ethanol) and collect the cleaning
materials (e.g., wipes) for disposal as chemical waste.

» Final Disposal: Arrange for the pickup and disposal of the chemical waste through your
institution's EHS department or a licensed chemical waste disposal contractor.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Conglobatin C1.
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Caption: Logical workflow for the proper disposal of Conglobatin C1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10822035?utm_src=pdf-custom-synthesis#bc-rfq
https://www.calpaclab.com/conglobatin-c1-95-purity-c26h34n2o6-1-mg/aab-aa01xhb4-1mg
https://www.caymanchem.com/product/33256/conglobatin-c1
https://cdn.caymanchem.com/cdn/msds/21766m.pdf
https://www.bioaustralis.com/product/conglobatin/
https://www.benchchem.com/product/b10822035/docs#navigating-the-safe-disposal-of-conglobatin-c1-in-a-laboratory-setting
https://www.benchchem.com/product/b10822035/docs#navigating-the-safe-disposal-of-conglobatin-c1-in-a-laboratory-setting
https://www.benchchem.com/product/b10822035/docs#navigating-the-safe-disposal-of-conglobatin-c1-in-a-laboratory-setting
https://www.benchchem.com/product/b10822035/docs#navigating-the-safe-disposal-of-conglobatin-c1-in-a-laboratory-setting
https://www.benchchem.com/product/b10822035?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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